Cas no 111986-57-3 (Benzenamine, 4-[(5-bromo-2-pyrimidinyl)oxy]-3-methyl-)

• Product Name: Benzenamine, 4-[(5-bromo-2-pyrimidinyl)oxy]-3-methyl-
• CAS No: 111986-57-3
• MF: C₁₁H₁₀BrN₃O
• MW: 280.120601177216
• CID: 1199697
• PubChem ID: 11659170
• Update Time: 2025-04-20

Benzenamine, 4-[(5-bromo-2-pyrimidinyl)oxy]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(5-bromo-2-pyrimidinyl)oxy]-3-methyl-
• 4-(5-bromopyrimidin-2-yl)oxy-3-methylaniline
• DTXSID60470189
• 4-((5-Bromopyrimidin-2-yl)oxy)-3-methylaniline
• 4-[(5-Bromopyrimidin-2-yl)oxy]-3-methylaniline
• AKOS017554004
• A1-05103
• SCHEMBL9770766
• 111986-57-3

• Inchi： 1S/C11H10BrN3O/c1-7-4-9(13)2-3-10(7)16-11-14-5-8(12)6-15-11/h2-6H,13H2,1H3
• InChI Key： OEWIWUZEIBYJLK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 279.0008
• Monoisotopic Mass: 279.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 61.03